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Before any disposal action is taken, the product's SDS must be reviewed. This document

contains essential information regarding the material's hazards, handling, storage, and

disposal. Specifically, refer to Section 13: Disposal Considerations and Section 2: Hazards

Identification.

General Laboratory Chemical Disposal Workflow
Researchers and laboratory personnel must follow a systematic process to ensure that

chemical waste is managed safely and in accordance with regulatory requirements. The

following workflow outlines the necessary steps from identifying the waste to its final disposal.
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Start: Unwanted
Laboratory Material

Step 1: Identify Product &
Locate Safety Data Sheet (SDS)

Step 2: Review SDS
(Sections 2 & 13)

Step 3: Characterize Waste
Is it Hazardous?

Non-Hazardous Waste
(e.g., neutral salts, buffers)

No

Hazardous Waste

Yes

Dispose per Institutional
Guidelines (e.g., regular trash,

drain disposal if permitted)

Step 4: Segregate Waste
(e.g., Halogenated, Corrosive, etc.)

Step 5: Use Proper Container
& Secondary Containment

Step 6: Label Container
(Contents, Hazards, Dates)

Step 7: Arrange Disposal via
Institutional EHS Office

End: Waste Removed

Click to download full resolution via product page

Caption: A workflow for the safe and compliant disposal of laboratory chemicals.
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Step-by-Step Disposal Protocol
Identify the Chemical and Locate the SDS: Determine the full product name and

manufacturer. Obtain the most current version of the SDS.

Review the SDS:

Section 2 (Hazards Identification): Understand the potential dangers (e.g., corrosive,

flammable, carcinogen).[1][2] This informs handling precautions.

Section 13 (Disposal Considerations): This section provides specific guidance on disposal.

It will state whether the material is considered hazardous waste and provide

recommendations for handling the waste and its contaminated packaging.[3]

Characterize the Waste: Based on the SDS and local regulations, determine if the waste is

hazardous. Hazardous wastes typically exhibit characteristics such as ignitability, corrosivity,

reactivity, or toxicity.[4]

Segregate Incompatible Wastes: Never mix different types of chemical waste.[5]

Incompatible materials can react violently, produce toxic gases, or create fires. Common

segregation categories include:

Halogenated vs. Non-halogenated solvents

Acids vs. Bases

Oxidizers vs. Organic materials

Use Proper Containment:

Collect waste in a container that is compatible with the chemical. For instance, hydrofluoric

acid should not be stored in glass.[5]

Ensure the container is in good condition, leak-proof, and has a secure screw-top cap.[6]

Always use secondary containment (such as a larger, chemically resistant bin) to contain

potential spills.[5]
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Label Waste Containers: As soon as waste is added, label the container clearly.[7] The label

should include:

The words "Hazardous Waste"

The full chemical name(s) of all contents (no abbreviations)[8]

The approximate percentage of each component

Relevant hazard information (e.g., Flammable, Corrosive)

The date waste accumulation began

Arrange for Disposal: Do not dispose of hazardous chemicals via standard trash or down the

drain unless explicitly permitted by your institution for specific, non-hazardous materials.[9]

[10] Contact your organization's Environmental Health & Safety (EHS) department to

schedule a waste pickup.

Data on "Endeavor" Product Disposal
To illustrate the importance of consulting the specific SDS, the table below compares the

hazards and disposal information for two different products named "Endeavor."
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Feature
Endeavor® 50WG
Insecticide (Syngenta)

Endeavor™ Ultrasonic
Cleaning Powder

Primary Hazard(s)

Suspected of causing cancer;

May cause an allergic skin

reaction.[2]

Causes severe skin burns and

eye damage; Corrosive to

metals.[1]

GHS Signal Word WARNING[2] DANGER[1]

Physical Form
Gray beige to brown granules.

[11]
White crystalline powder.[1]

SDS Disposal Guidance

"Dispose of contents/ container

to an approved waste disposal

plant."[3] Classified as an

environmentally hazardous

substance.[3]

"Dispose of contents/container

in accordance with local, state

and federal regulations."[1]

Classified as a corrosive

hazardous material (Class 8).

[1]

Empty Container Disposal

Do not re-use empty

containers. Triple rinse and

take to an approved waste

handling site for recycling or

disposal.[3]

Follow general guidelines for

hazardous waste containers,

which typically involve triple

rinsing, with the first rinse

collected as hazardous waste.

[5][8]

Summary of Waste Categories and Disposal
Principles
The following table summarizes common laboratory waste streams and their general disposal

requirements.
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Waste Category Examples General Disposal Principle

Halogenated Solvents Dichloromethane, Chloroform

Collect separately in a labeled,

compatible container. More

expensive to dispose of than

non-halogenated solvents.[9]

Non-Halogenated Solvents Acetone, Hexane, Ethanol

Collect separately from

halogenated waste. May be

eligible for fuel blending.[10]

Corrosive Waste (Acids) Hydrochloric Acid, Sulfuric Acid

Collect in a designated,

compatible (often plastic-

coated glass) container. Do not

mix with bases or organic

solvents.[5]

Corrosive Waste (Bases)
Sodium Hydroxide, Ammonium

Hydroxide

Collect in a designated,

compatible container. Do not

mix with acids.[5]

Heavy Metal Waste
Solutions containing mercury,

lead, cadmium

Collect separately. These are

highly toxic and have specific

disposal requirements.[10]

Chemically Contaminated

Solids

Gloves, pipette tips, paper

towels

Collect in a clearly labeled,

sealed bag or container. Do

not mix with liquid waste.[12]

By adhering to this systematic approach and always prioritizing the information within the

product-specific SDS, researchers can ensure the safe and compliant disposal of all chemical

waste, including any product named "Endeavor."

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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